Cas no 1805305-10-5 (4-Cyano-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805305-10-5
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 4800387
• Update Time: 2025-06-25

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H4F2N2O/c8-7(9)5-2-11-3-6(12)4(5)1-10/h2-3,7,12H
• InChI Key： RTCUXDFCUKGXTH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine: A Comprehensive Overview of CAS No. 1805305-10-5

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805305-10-5) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine consists of a pyridine ring with a cyano group at the 4-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 5-position. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the cyano group imparts strong electron-withdrawing properties, while the difluoromethyl group enhances lipophilicity and metabolic stability. The hydroxyl group, on the other hand, provides hydrogen bonding capabilities, which can be crucial for interactions with biological targets.

Recent studies have highlighted the potential of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic profile of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, its low toxicity profile makes it suitable for chronic administration without significant adverse effects.

In terms of synthetic chemistry, 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine can be synthesized through several efficient routes. One common approach involves the reaction of 2-cyanoacetamide with difluoroacetyl chloride followed by cyclization to form the pyridine ring. The hydroxylation step can then be achieved using various methods, such as treatment with hydrogen peroxide or metal-catalyzed oxidation reactions. These synthetic strategies provide researchers with flexible options for large-scale production and structural modifications.

The potential applications of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine extend beyond pharmaceuticals. In agricultural chemistry, this compound has been explored for its use as a fungicide due to its ability to inhibit fungal growth effectively. Additionally, its unique chemical structure makes it an attractive candidate for use in materials science, where it can be incorporated into polymers or coatings to impart specific functional properties.

In conclusion, 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805305-10-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, agriculture, and materials science. Its unique chemical structure and favorable biological activities make it an exciting area of ongoing research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing various scientific fields.